Cas no 349442-23-5 (Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate
• CAS No: 349442-23-5
• MF: C₁₅H₁₈INO₃
• MW: 387.21279668808
• MDL: MFCD02862396
• CID: 4713222
• Update Time: 2025-06-08

Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate
• Oprea1_049834
• R6202
• 3-piperidinecarboxylic acid, 1-(3-iodobenzoyl)-, ethyl ester

• MDL： MFCD02862396
• Inchi： 1S/C15H18INO3/c1-2-20-15(19)12-6-4-8-17(10-12)14(18)11-5-3-7-13(16)9-11/h3,5,7,9,12H,2,4,6,8,10H2,1H3
• InChI Key： FYLWKESJVOWILJ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(N1CCCC(C(=O)OCC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 463.7±40.0 °C at 760 mmHg
• Flash Point: 234.2±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate

Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate (CAS No. 349442-23-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate (CAS No. 349442-23-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique structural framework, plays a pivotal role in the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The molecular structure of Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate consists of a piperidine ring substituted with a benzoic acid derivative at the 1-position and an ethyl ester group at the 3-position. The presence of the iodobenzoyl moiety makes it a valuable precursor for further functionalization, enabling chemists to explore diverse chemical transformations that can lead to the synthesis of complex pharmacophores. This feature is particularly advantageous in medicinal chemistry, where structural diversification is key to identifying compounds with enhanced biological activity and improved pharmacokinetic properties.

In recent years, Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate has been widely utilized in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The iodobenzoyl group serves as a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, allowing for the introduction of aryl or vinyl groups at specific positions within the molecule. These modifications can significantly alter the biological profile of the resulting compounds, leading to improved efficacy and reduced side effects.

The pharmaceutical industry has also leveraged Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate in the development of central nervous system (CNS) drugs. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. By incorporating the iodobenzoyl moiety into these piperidine-based scaffolds, researchers can fine-tune their interactions with biological targets, thereby enhancing their therapeutic potential. Recent advances in computational chemistry have further facilitated the rational design of such compounds by predicting their binding affinities and metabolic stability.

Beyond its applications in drug discovery, Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate has found utility in materials science and agrochemical research. Its unique reactivity allows for the synthesis of functionalized polymers and ligands used in catalysis and separation technologies. Additionally, derivatives of this compound have shown promise as bioactive agrochemicals, contributing to sustainable agriculture by providing effective solutions against pests and diseases.

The synthesis of Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. Key steps include the formation of the piperidine core through cyclization reactions followed by selective functionalization at the 1- and 3-positions. The introduction of the iodobenzoyl group is often achieved through halogenation reactions or metal-mediated iodination processes. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to improve yield and efficiency in its production.

In conclusion, Ethyl 1-(3-iodobenzoyl)piperidine-3-carboxylate (CAS No. 349442-23-5) is a versatile intermediate with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists striving to develop innovative solutions to global health challenges. As research continues to uncover new methodologies for its utilization, this compound is poised to remain at the forefront of chemical innovation.